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Compound of Interest

Compound Name: Methacholine

Cat. No.: B1211447 Get Quote

Essential Safety and Handling Guide for
Methacholine
This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel handling methacholine. Adherence to these steps is vital for ensuring

personal safety and maintaining a secure research environment.

Hazard Identification and Classification
Methacholine is a hazardous substance that requires careful handling.[1][2] It is harmful if

swallowed, causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3]

[4][5]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3][4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Toxicological Data

Route of Exposure Species Value

Oral LD50 Rat 750 mg/kg[2]

Intraperitoneal LD50 Mouse 160 mg/kg[2]

Subcutaneous LD50 Rat 75 mg/kg[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. Methacholine is a solid powder

that is hygroscopic (absorbs moisture from the air).[1]

Required PPE for Handling Methacholine
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Body Part Protection Specification

Eyes/Face Safety Goggles / Face Shield

Must be safety goggles with

side-shields or a full-face

shield.[3] Standard prescription

glasses are not sufficient.

Hands Chemically Resistant Gloves

Nitrile gloves are a good all-

purpose option, but glove

compatibility should be verified

for prolonged exposure.[6]

Gloves must be inspected

before use.

Body
Laboratory Coat / Impervious

Clothing

A lab coat that covers to the

knees is required.[3][6] For

tasks with a higher risk of

splashes, an impervious apron

or suit should be worn.

Respiratory Respirator (if required)

Handling should occur in a

well-ventilated area or a

chemical fume hood to avoid

dust formation.[1][3][5] If

ventilation is inadequate or for

large spills, a NIOSH-approved

respirator is necessary.[3][7]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the process from preparation to disposal, ensuring safety at each stage.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Disposal Phase

Verify Ventilation
(Fume Hood On)

Assemble & Inspect PPE

Locate Safety Equipment
(Eyewash, Shower, Spill Kit)

Weigh Methacholine
(In Fume Hood, Avoid Dust)

Proceed to Handling

Prepare Solution
(Add powder to liquid)

Perform Experiment

Decontaminate Surfaces
(e.g., with alcohol)

Experiment Complete

EMERGENCY
Spill Occurs

Segregate Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Package Contaminated Waste
(Sharps, Consumables)

Proceed to Disposal

Label Waste Containers
(Hazardous Chemical Waste)

Package Unused Methacholine

Store in Designated Area
for Professional Disposal

Follow Spill
Cleanup Protocol

Area Secured

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Methacholine.
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Preparation and Pre-Handling
Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation of the powder.[1][3]

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

Check gloves for any signs of degradation or punctures before use.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,

eyewash station, and chemical spill kit.

Handling Methacholine Powder and Solutions
Avoid Dust Formation: Handle the solid chemical carefully to prevent it from becoming

airborne.[1][4][5] Use techniques like gentle scooping rather than pouring.

Weighing: Weigh the powder within the fume hood.

Solution Preparation: When preparing solutions, add the methacholine powder to the

solvent slowly to avoid splashing.

General Hygiene: Do not eat, drink, or smoke in the handling area.[1][3][5] Wash hands

thoroughly after handling is complete, even if gloves were worn.[1][3][5]

Spill Management Protocol
Evacuate: Alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.[1][3][5]

Cleanup (Solid Spill): Gently sweep or scoop up the material to avoid creating dust and place

it into a labeled, sealed container for disposal.[4][5]

Cleanup (Liquid Spill): Absorb the spill with an inert, non-combustible material (e.g.,

diatomite, universal binders) and place it in a sealed container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][3][5] Seek medical attention if irritation persists.

[1][5]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water.[1][3][5] If skin irritation occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[3][5] Seek medical attention.

Ingestion: Rinse the mouth with water.[3][5] Never give anything by mouth to an unconscious

person.[5] Seek immediate medical attention.

Disposal Plan
All methacholine waste is considered hazardous and must be disposed of according to

institutional and local regulations.

Unused Product: Unused or expired methacholine must be disposed of as hazardous

chemical waste. Do not discard it in the regular trash or pour it down the drain.

Contaminated Materials: All disposable items that have come into contact with

methacholine, including gloves, lab coats, plasticware, and cleanup materials, must be

collected in a suitable, sealed, and clearly labeled container.[4][5]

Waste Collection: Store the sealed waste containers in a designated hazardous waste

accumulation area until they can be collected by a professional hazardous waste disposal

service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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